Cas no 933721-53-0 (2-(Furan-2-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(Furan-2-yl)-2-methoxypropan-1-amine
• CAS No: 933721-53-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5823767
• PubChem ID: 83826465
• Update Time: 2025-06-08

2-(Furan-2-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-2-methoxypropan-1-amine
• EN300-1829782
• 933721-53-0
• 2-(Furan-2-yl)-2-methoxypropan-1-amine

• Inchi： 1S/C8H13NO2/c1-8(6-9,10-2)7-4-3-5-11-7/h3-5H,6,9H2,1-2H3
• InChI Key： KVGTWYVPGABKMF-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1=CC=CO1)CN

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-(Furan-2-yl)-2-methoxypropan-1-amine

Introduction to 2-(Furan-2-yl)-2-methoxypropan-1-amine (CAS No. 933721-53-0)

2-(Furan-2-yl)-2-methoxypropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 933721-53-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a furan ring linked to an amine group with a methoxy substituent, has garnered attention due to its structural versatility and potential biological activities. The presence of both polar and aromatic functional groups makes it a valuable scaffold for drug discovery and synthetic chemistry.

The compound's structure, characterized by a three-carbon chain with an amine at one end and a furan-2-yl moiety at the other, offers multiple sites for chemical modification. This feature is particularly appealing in medicinal chemistry, where structural diversity is often linked to therapeutic efficacy. The furan ring, known for its stability and ability to engage in hydrogen bonding, provides a unique interaction profile that can be exploited in designing novel bioactive molecules.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The furan scaffold, in particular, has been extensively studied for its role in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of this motif into the 2-(Furan-2-yl)-2-methoxypropan-1-amine structure suggests potential biological relevance that warrants further exploration.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The amine group can serve as a nucleophilic site for further functionalization, while the methoxy group can participate in various chemical transformations. These attributes make it an attractive candidate for library synthesis and high-throughput screening campaigns aimed at identifying new lead compounds.

The synthesis of 2-(Furan-2-yl)-2-methoxypropan-1-amine involves strategic bond formations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core framework efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring high purity essential for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the study of this compound. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets. Such insights are crucial for rational drug design and optimizing pharmacokinetic properties. The integration of machine learning algorithms has enabled rapid screening of virtual libraries derived from structures like 2-(Furan-2-yl)-2-methoxypropan-1-amine, identifying promising candidates for experimental validation.

The pharmacological potential of 2-(Furan-2-yl)-2-methoxypropan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to neurological disorders, inflammation, and metabolic diseases. Preliminary findings suggest that derivatives of this compound may exhibit modulatory effects on pathways implicated in these conditions. However, further studies are needed to elucidate the exact mechanisms of action and assess therapeutic potential.

In the context of drug development, the scalability of synthesizing 933721-53-0 is a critical consideration. Process chemists have developed robust protocols for its production on multi-kilogram scales while maintaining stringent quality control measures. This capability ensures that sufficient quantities are available for preclinical testing and eventual clinical trials if warranted by early-stage results.

The environmental impact of producing such compounds is also a growing concern in the pharmaceutical industry. Efforts are underway to optimize synthetic routes for greater sustainability, including reducing waste generation and minimizing hazardous solvent use. Green chemistry principles are being increasingly applied to develop eco-friendly alternatives without compromising efficiency or yield.

Collaborative research initiatives have played a pivotal role in advancing our understanding of CAS No 93372153 0. International consortia bring together experts from academia and industry to share resources and expertise, fostering innovation across multiple disciplines. These partnerships accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients worldwide.

The regulatory landscape governing pharmaceutical compounds like 2-(Furan-2-yl)-2-methoxypropanalcohol (CAS No: 93372153 0) continues to evolve globally. Regulatory agencies require comprehensive data packages demonstrating safety profiles before approving new drugs or even advanced therapies like biologics derived from such scaffolds. Compliance with these standards ensures that only well-characterized compounds proceed through development pipelines.

Future directions for research on this molecule may include exploring its role as an intermediate in producing novel therapeutics or diagnostic agents based on its structural features. The adaptability of both functional groups allows chemists considerable latitude when designing derivatives with enhanced properties tailored toward specific applications.